Cas no 266311-86-8 (Serine,N-(1-methylethyl)-, methyl ester)

• Product Name: Serine,N-(1-methylethyl)-, methyl ester
• CAS No: 266311-86-8
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 247761
• PubChem ID: 22223452
• Update Time: 2025-05-25

Serine,N-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Serine,N-(1-methylethyl)-, methyl ester
• Serine, N-(1-methylethyl)-, methyl ester (9CI)
• SCHEMBL6079520
• N-Isopropyl-DL-Serine Methyl Ester
• methyl 3-hydroxy-2-[(propan-2-yl)amino]propanoate
• 266311-86-8
• EN300-4309168
• UUCDNILEHUJRQQ-UHFFFAOYSA-N

• Inchi： 1S/C7H15NO3/c1-5(2)8-6(4-9)7(10)11-3/h5-6,8-9H,4H2,1-3H3
• InChI Key： UUCDNILEHUJRQQ-UHFFFAOYSA-N
• SMILES： OCC(C(=O)OC)NC(C)C

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on Serine,N-(1-methylethyl)-, methyl ester

N-(1-Methylethyl)-Serine Methyl Ester: A Comprehensive Overview

N-(1-Methylethyl)-Serine Methyl Ester, also known by its CAS number 266311-86-8, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of serine, an essential amino acid, with modifications that enhance its functional properties and applicability in various research and industrial contexts.

The chemical structure of N-(1-Methylethyl)-Serine Methyl Ester consists of a serine backbone with an N-substituted group and a methyl ester functionality. The N-substituent, specifically the 1-methylethyl group, introduces steric hindrance and potentially alters the compound's solubility and reactivity. The methyl ester group further modifies the compound's physicochemical properties, making it suitable for specific applications such as drug delivery systems or as a precursor in organic synthesis.

Recent studies have highlighted the potential of N-(1-Methylethyl)-Serine Methyl Ester in the development of bioactive molecules. Researchers have explored its role as a chiral building block in asymmetric synthesis, leveraging its stereochemical properties to construct complex molecules with high enantioselectivity. Additionally, this compound has been investigated for its ability to modulate enzyme activity, particularly in serine proteases, which are critical targets in therapeutic interventions.

In terms of synthesis, N-(1-Methylethyl)-Serine Methyl Ester can be prepared through various routes, including enzymatic catalysis and chemical synthesis. Enzymatic methods offer advantages such as high selectivity and mild reaction conditions, making them environmentally friendly alternatives to traditional chemical approaches. Recent advancements in biocatalysis have further enhanced the efficiency of these methods, reducing production costs and improving scalability.

The applications of N-(1-Methylethyl)-Serine Methyl Ester extend beyond the laboratory setting. In the food industry, it has been explored as a flavor enhancer due to its ability to modulate taste perception. Furthermore, its potential as a stabilizer in food formulations has been studied, particularly in emulsion systems where it can improve shelf-life and sensory attributes.

From a pharmacological perspective, N-(1-Methylethyl)-Serine Methyl Ester has shown promise in preclinical models as a modulator of cellular signaling pathways. Its ability to interact with key enzymes involved in inflammation and apoptosis suggests potential therapeutic applications in conditions such as neurodegenerative diseases and cancer.

In conclusion, N-(1-Methylethyl)-Serine Methyl Ester, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research and industrial innovation. As new insights into its biological roles emerge, this compound is poised to play an increasingly important role in advancing both academic understanding and practical applications across diverse fields.